molecular formula C8H9BrN2O B8484901 2-Bromo-1-(3,5-dimethylpyrazin-2-yl)ethanone

2-Bromo-1-(3,5-dimethylpyrazin-2-yl)ethanone

Cat. No.: B8484901
M. Wt: 229.07 g/mol
InChI Key: NJGFCWINKDKVHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-1-(3,5-dimethylpyrazin-2-yl)ethanone is a useful research compound. Its molecular formula is C8H9BrN2O and its molecular weight is 229.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9BrN2O

Molecular Weight

229.07 g/mol

IUPAC Name

2-bromo-1-(3,5-dimethylpyrazin-2-yl)ethanone

InChI

InChI=1S/C8H9BrN2O/c1-5-4-10-8(6(2)11-5)7(12)3-9/h4H,3H2,1-2H3

InChI Key

NJGFCWINKDKVHD-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=C(C(=N1)C)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a chloroform (2.0 mL) solution of 1-(3,5-dimethylpyrazin-2-yl)ethanone (41 mg), under ice cooling in a nitrogen atmosphere, 2,6-lutidine (54 μL) and trimethylsilyl trifluoromethanesulfonate (59 μL) were added, and the resultant was stirred for 1 hour. Then, N-bromosuccinimide (53 mg) was added thereto, and the resultant was stirred at room temperature for 30 minutes. Water was added to the reaction solution, and the resultant was stirred for 10 minutes, followed by extraction with chloroform. An organic layer was separated using a phase separator, and the solvent was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography (OH-type silica gel; hexane/ethyl acetate-gradient elution=95/5→67/33) to obtain the title compound (35 mg) as a crude product.
Quantity
53 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
41 mg
Type
reactant
Reaction Step Three
Quantity
54 μL
Type
reactant
Reaction Step Three
Quantity
59 μL
Type
reactant
Reaction Step Three
Quantity
2 mL
Type
solvent
Reaction Step Three

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